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Compound of Interest

Compound Name: Thioformyl

Cat. No.: B1219250

Disclaimer: This document provides essential safety and logistical information for handling
thioformyl in a laboratory setting. Thioformyl is a reactive chemical species, and all
procedures should be conducted with extreme caution by trained personnel. A thorough risk
assessment must be performed before commencing any work. This guide synthesizes data
from analogous thiol-containing compounds due to the absence of a specific Safety Data Sheet
(SDS) for thioformyl.

Hazard Identification and Chemical Properties

Thioformyl and related thioaldehyde compounds are known for their high reactivity, potential
toxicity, and strong, unpleasant odors.[1] Based on data for similar compounds, thioformyl is
anticipated to be a skin and eye irritant and may cause respiratory irritation.[2] Direct contact
can lead to irritation, and inhalation of vapors may result in respiratory discomfort.

Key Chemical Properties (Thioformyl Radical - CHS):
e Molecular Formula: CHS[3]

e Molecular Weight: 45.09 g/mol [3]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to ensure comprehensive protection. The
following table summarizes the recommended PPE for handling thioformyl.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1219250?utm_src=pdf-interest
https://www.benchchem.com/product/b1219250?utm_src=pdf-body
https://www.benchchem.com/product/b1219250?utm_src=pdf-body
https://www.benchchem.com/product/b1219250?utm_src=pdf-body
https://www.benchchem.com/product/b1219250?utm_src=pdf-body
https://faculty.washington.edu/slkeller/safety/thiols.docx
https://www.benchchem.com/product/b1219250?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_VH032_thiol.pdf
https://www.benchchem.com/product/b1219250?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Thioformyl
https://pubchem.ncbi.nlm.nih.gov/compound/Thioformyl
https://www.benchchem.com/product/b1219250?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Specification

Purpose

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene, or
Butyl rubber).[2][4]

To prevent skin contact. It is
crucial to check glove
compatibility and replace them

frequently.

Eye and Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US)
approved standards. A face
shield is required for splash
hazards.[2][4]

To protect against splashes

and vapors.

Body Protection

A flame-resistant lab coat
should be worn and kept
fastened. Impervious clothing

is also recommended.[2]

To protect the body from
potential splashes and

contamination.

Respiratory Protection

All handling of thioformyl must
be conducted in a certified
chemical fume hood. If
exposure limits are exceeded
or irritation is experienced, a
full-face respirator with an
appropriate cartridge is

necessary.[2][5]

To control vapor exposure and

prevent respiratory irritation.

Footwear

Closed-toe shoes.[2]

To protect feet from spills.

Operational Plan: Step-by-Step Handling Procedure

Strict adherence to the following procedures is necessary to minimize exposure and prevent

accidents.

Preparation:

e Fume Hood: Ensure a certified chemical fume hood is operational.[2]
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» Don PPE: Put on all required PPE as specified in the table above before handling the
chemical.[2]

e Assemble Equipment: Assemble all necessary glassware and equipment within the fume
hood.

» Waste Containers: Have designated, labeled waste containers ready for liquid and solid
thioformyl waste.

Handling:

Ventilation: Handle the product in a closed system or with appropriate exhaust ventilation.[2]

Avoid Contact: Avoid contact with skin, eyes, and clothing.[2][6]

Avoid Inhalation: Do not breathe dust, fumes, gas, mist, vapors, or spray.[2]

Container Sealing: Keep the container of thioformyl tightly sealed when not in use.[2]
Post-Handling:

o Decontamination: Decontaminate all surfaces and equipment that came into contact with
thioformyl using a bleach solution.[7]

» Waste Disposal: Dispose of contaminated gloves and other disposable materials as
hazardous waste.[1]

o Hygiene: Wash hands thoroughly with soap and water after handling.[6]

Experimental Workflow for Handling Thioformyl
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Caption: Workflow for the safe handling of Thioformyl.
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Disposal Plan

All waste must be disposed of in accordance with national and local hazardous waste
regulations.[2] Do not allow the material to contaminate groundwater systems or flush it into
surface water or sanitary sewer systems.[2]

Liquid Thioformyl Waste:

o Collect all liquid waste containing thioformyl in a designated, sealed, and clearly labeled
hazardous waste container.

Solid Thioformyl Waste:

o Contaminated items such as gloves, paper towels, and pipette tips should be placed in a
sealed plastic bag.[2]

e This bag should then be placed in a designated solid hazardous waste container.[1][2]
Decontamination Solution:

o Used bleach solution for decontamination should be collected in a separate, labeled
hazardous waste container for disposal.[2]

Do not dispose of any thioformyl waste down the drain.[8] For specific institutional procedures,
consult your Environmental Health and Safety (EHS) department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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